1-(3-bromo-4-fluorobenzyl)-4-(4-fluorophenyl)piperazine

• IUPAC Name: 1-[(3-bromo-4-fluorophenyl)methyl]-4-(4-fluorophenyl)piperazine
• InChI: InChI=1S/C17H17BrF2N2/c18-16-11-13(1-6-17(16)20)12-21-7-9-22(10-8-21)15-4-2-14(19)3-5-15/h1-6,11H,7-10,12H2
• InChI Key: SUXMWLHATJWIAE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=C(C=C2)F)Br)C3=CC=C(C=C3)F
• Molecular Formula: C17H17BrF2N2
• Molecular Weight: 367.2 g/mol

Description

1-(3-bromo-4-fluorobenzyl)-4-(4-fluorophenyl)piperazine, also known as PFBF, is a chemical compound that belongs to the class of piperazine derivatives. It is used in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(3-bromo-4-fluorobenzyl)-4-(4-fluorophenyl)piperazine involves its binding to serotonin receptors, which leads to the modulation of serotonin signaling pathways. This results in the regulation of various physiological processes, including mood, appetite, and pain perception. 1-(3-bromo-4-fluorobenzyl)-4-(4-fluorophenyl)piperazine has also been shown to have an inhibitory effect on the release of pro-inflammatory cytokines, which contributes to its anti-inflammatory properties.
Biochemical and Physiological Effects:
1-(3-bromo-4-fluorobenzyl)-4-(4-fluorophenyl)piperazine has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to increase serotonin levels in the brain, which may contribute to its antidepressant and anxiolytic effects. 1-(3-bromo-4-fluorobenzyl)-4-(4-fluorophenyl)piperazine has also been shown to reduce inflammation and pain in animal models, which supports its potential use as an analgesic and anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-bromo-4-fluorobenzyl)-4-(4-fluorophenyl)piperazine is its high affinity for serotonin receptors, which makes it a potential candidate for the development of novel antidepressant and anxiolytic drugs. However, one of the limitations of 1-(3-bromo-4-fluorobenzyl)-4-(4-fluorophenyl)piperazine is its poor solubility in water, which can make it difficult to administer in vivo. In addition, further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 1-(3-bromo-4-fluorobenzyl)-4-(4-fluorophenyl)piperazine. One potential direction is the development of novel antidepressant and anxiolytic drugs based on its structure and pharmacological properties. Another potential direction is the study of its anti-inflammatory and analgesic effects in humans. Further studies are also needed to determine its safety and potential side effects in humans.
Conclusion:
In conclusion, 1-(3-bromo-4-fluorobenzyl)-4-(4-fluorophenyl)piperazine is a chemical compound that has potential therapeutic applications in various fields of research. Its high affinity for serotonin receptors makes it a potential candidate for the development of novel antidepressant and anxiolytic drugs. However, further studies are needed to determine its safety and efficacy in humans.

Scientific Research Applications

1-(3-bromo-4-fluorobenzyl)-4-(4-fluorophenyl)piperazine has been studied for its potential therapeutic applications in various fields of research. It has been shown to have a high affinity for serotonin receptors, particularly the 5-HT1A and 5-HT2A receptors. This makes it a potential candidate for the treatment of depression, anxiety, and other psychiatric disorders. In addition, 1-(3-bromo-4-fluorobenzyl)-4-(4-fluorophenyl)piperazine has also been studied for its potential use as an anti-inflammatory and analgesic agent.